Cas no 2172573-56-5 (5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid)

5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid structure
2172573-56-5 structure
Product Name:5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
CAS No:2172573-56-5
MF:C12H14N4O2
MW:246.265161991119
CID:5905881
PubChem ID:165600672
Update Time:2023-12-28

5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
    • EN300-1629370
    • 2172573-56-5
    • Inchi: 1S/C12H14N4O2/c1-8(2)5-9-6-10(12(17)18)15-16(9)11-7-13-3-4-14-11/h3-4,6-8H,5H2,1-2H3,(H,17,18)
    • InChI Key: DMLFCXFGDPOWLF-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(CC(C)C)N(C2C=NC=CN=2)N=1)=O

Computed Properties

  • Exact Mass: 246.11167570g/mol
  • Monoisotopic Mass: 246.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80.9Ų

5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1629370-0.05g
5-(2-methylpropyl)-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
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Enamine
EN300-1629370-5.0g
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Enamine
EN300-1629370-10.0g
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Enamine
EN300-1629370-50mg
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